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Compound of Interest

Compound Name: tert-Butyllithium

Cat. No.: B1211817 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for tert-butyllithium (t-

BuLi), a highly reactive and pyrophoric organolithium reagent. Adherence to these protocols is

critical to ensure the safety of laboratory personnel and the integrity of experimental work.

Core Hazards and Properties
Tert-butyllithium is a powerful strong base widely used in organic synthesis for deprotonation,

metalation, and as a polymerization initiator.[1][2] Its extreme reactivity, however, necessitates

stringent safety precautions.[1]

1.1. Pyrophoric Nature: tert-Butyllithium is a pyrophoric substance, meaning it can ignite

spontaneously upon contact with air.[1][3][4][5] This is due to its vigorous reaction with both

oxygen and moisture.[1][4]

Reaction with Oxygen:t-BuLi + O₂ → t-BuOOLi[3][4]

Reaction with Water:t-BuLi + H₂O → t-BuH + LiOH[1][3][4]

1.2. Reactivity: Beyond its pyrophoricity, t-BuLi is highly reactive with a wide range of

substances. It reacts violently with water, releasing flammable gases that may ignite.[6][7] It is

also incompatible with acids, alcohols, and ethers like diethyl ether and tetrahydrofuran (THF),
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with which large-scale reactions can lead to runaway reactions, fires, and explosions.[3][4][8]

Hydrocarbon solvents such as pentane or heptane are preferred.[3][4]

1.3. Health Hazards: tert-Butyllithium is corrosive and can cause severe skin burns and eye

damage.[6][7][9][10] Inhalation can lead to severe irritation of the respiratory tract, and

ingestion can cause digestive tract burns.[10][11]

Quantitative Safety Data
The following tables summarize key quantitative data for the safe handling and storage of tert-
butyllithium.

Table 1: Physical and Chemical Properties

Property Value Source

Chemical Formula (CH₃)₃CLi [3]

Molar Mass 64.055 g/mol [3]

Appearance
Colorless to pale yellow

solution
[1]

Density 0.660 g/cm³ [3]

Boiling Point 36-40 °C (97-104 °F) [3]

Flash Point -6.6 °C (20.1 °F) [3]

Table 2: Storage and Handling Parameters
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Parameter Recommendation Source

Storage Temperature 2-8 °C (36-46 °F) [8][12]

Storage Conditions

Store under an inert

atmosphere (e.g., nitrogen,

argon) in the original, tightly

sealed container.[10][13]

Incompatible Materials
Water, air, oxygen, acids,

alcohols, ethers.[8][9]

Decomposition Rate
0.02-0.1% per day at room

temperature.
[14]

Hierarchy of Controls for Safe Handling
A systematic approach to safety involves implementing a hierarchy of controls, from most to

least effective, to minimize risks associated with tert-butyllithium.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 14 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC396541000&productDescription=TERT-BUTYLLITHIUM%2C+1.9M+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/186198
https://pim-resources.coleparmer.com/sds/11482.pdf
https://westliberty.edu/health-and-safety/files/2013/03/tert-Butyllithium-solution.pdf
https://www.fishersci.com/store/msds?partNumber=AC396541000&productDescription=TERT-BUTYLLITHIUM%2C+1.9M+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.utoledo.edu/depts/safety/docs/lab_safety/TBuLi%20Sample%20SOP.pdf
https://www.scientificlabs.co.uk/product/organometallic-reagents-other/94439-100ML-F
https://www.benchchem.com/product/b1211817?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hierarchy of Controls for tert-Butyllithium

Elimination
(Use a less hazardous reagent if possible)

Substitution
(e.g., use n-BuLi or s-BuLi if reactivity allows)

Engineering Controls
(Fume hood, glove box, Schlenk line)

Administrative Controls
(SOPs, training, buddy system)

Personal Protective Equipment
(Flame-resistant lab coat, gloves, goggles)

Click to download full resolution via product page

Caption: Hierarchy of controls for managing tert-butyllithium risks.

Personal Protective Equipment (PPE)
The last line of defense against exposure is appropriate PPE. All personnel handling tert-
butyllithium must wear the following:
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Flame-resistant lab coat: To protect against fire and burns.[1]

Chemical-resistant gloves: Heavy-duty gloves, such as nitrile or Viton, are recommended.[1]

[9]

Safety goggles or face shield: To protect eyes and face from splashes and ignition.[1]

Experimental Protocols
5.1. Safe Transfer of tert-Butyllithium (Syringe/Cannula Technique)

This protocol outlines the steps for safely transferring tert-butyllithium from a Sure/Seal™

bottle to a reaction vessel under an inert atmosphere.

Workflow for Safe Reagent Transfer
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Preparation

Transfer

Cleanup

Dry all glassware (oven or flame-dry)

Assemble reaction setup under inert gas (N₂ or Ar)

Ensure fume hood sash is at a safe level

Secure t-BuLi bottle

Pressurize bottle slightly with inert gas

Insert syringe/cannula below liquid level

Slowly draw required volume

Remove excess reagent and bubbles

Transfer reagent to reaction vessel

Rinse syringe/cannula with dry, inert solvent

Quench rinse solvent

Seal t-BuLi bottle and store properly

Click to download full resolution via product page

Caption: Workflow for the safe transfer of tert-butyllithium.
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Methodology:

Preparation:

All glassware must be thoroughly dried, either by flame-drying under vacuum or in an oven

at a minimum of 100°C for at least two hours.[15][16]

Assemble the reaction apparatus while hot and cool under a stream of dry inert gas

(nitrogen or argon).[17][18]

Perform all manipulations in a certified chemical fume hood.[1][15]

Ensure a buddy is present and aware of the procedure.[16]

Have a Class D fire extinguisher, dry sand, or calcium carbonate readily accessible.[1]

Transfer:

Securely clamp the tert-butyllithium reagent bottle.[16]

To avoid creating a vacuum, introduce a positive pressure of inert gas into the bottle using

a needle connected to a gas line with a bubbler.[16]

Use a clean, dry, gas-tight syringe with a Luer-lock tip and a long needle (1-2 feet). The

syringe volume should be at least twice the volume of the reagent to be dispensed.[16][17]

Insert the needle through the septum of the reagent bottle, ensuring the tip is below the

surface of the liquid.

Slowly draw the desired volume of t-BuLi into the syringe. Do not pull the plunger; allow

the positive pressure in the bottle to fill the syringe.[17]

Withdraw the needle tip into the headspace of the bottle and draw in a small amount of

inert gas.

Invert the syringe and carefully push the plunger to expel the gas bubble and any excess

reagent back into the bottle.
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Quickly transfer the reagent to the reaction flask by inserting the needle through the

septum on the reaction vessel.

Post-Transfer:

Immediately rinse the syringe and needle three times with a dry, inert solvent such as

hexane or toluene.[15]

Quench the solvent rinses in a separate flask containing an appropriate quenching agent

(see section 5.2).

Wipe the septum of the t-BuLi bottle and seal the cap with parafilm before returning it to

refrigerated storage.[16]

5.2. Quenching and Disposal Protocol

Unused or residual tert-butyllithium must be safely quenched before disposal. This procedure

should be performed under an inert atmosphere.

Methodology:

Preparation:

This procedure is for quenching up to 20 mL of t-BuLi solution at a time.[15]

In a fume hood, prepare a three-necked flask equipped with a mechanical stirrer, an

addition funnel, and a gas inlet/outlet connected to a bubbler.

The flask should be large enough to accommodate the t-BuLi solution, the quenching

solvent, and the quenching agent (e.g., for 20 mL of t-BuLi, a 1L flask is recommended).

[15]

Add a suitable inert solvent (e.g., hexane or toluene) to the flask, typically in a volume at

least 20 times that of the t-BuLi solution to be quenched.[15]

Cool the solvent to -78°C using a dry ice/isopropanol bath.[15][19]

Quenching:
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Slowly add the tert-butyllithium solution to the cold, stirred solvent via syringe or

cannula.[15]

Once the addition is complete, slowly add a quenching agent such as isopropanol from the

addition funnel.[1] The addition should be dropwise to control the exothermic reaction.

After the initial vigorous reaction subsides, continue stirring and allow the mixture to slowly

warm to room temperature.

Once at room temperature, slowly and carefully add water to quench any remaining

reactive species. Be cautious as this can still be a vigorous reaction.[15]

Disposal:

The resulting aqueous and organic layers should be separated and disposed of as

hazardous waste according to institutional and local regulations.[1][15]

Empty t-BuLi bottles must be triple-rinsed with a dry, inert solvent under an inert

atmosphere.[15] The rinsate must also be quenched and disposed of as hazardous waste.

[15]

5.3. Titration of tert-Butyllithium (Gilman Double Titration)

The concentration of tert-butyllithium solutions can degrade over time. Therefore, it is crucial

to titrate the reagent periodically to determine its exact molarity. The Gilman double titration

method is a reliable technique for this purpose.[20][21]

Methodology:

Total Base Titration:

Under an inert atmosphere, transfer a known aliquot (e.g., 1.0 mL) of the t-BuLi solution

into a flask containing degassed water (approx. 20 mL).[20][21]

Add a few drops of a suitable indicator (e.g., phenolphthalein).[20][21]

Titrate the resulting lithium hydroxide solution with a standardized solution of hydrochloric

acid until the endpoint is reached.[20][21] Record the volume of HCl used.
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Non-Alkyllithium Base Titration:

In a separate flask under an inert atmosphere, dissolve a small amount of 1,2-

dibromoethane (approx. 0.2 mL) in dry diethyl ether (approx. 3 mL).[20][21]

Add the same known aliquot (e.g., 1.0 mL) of the t-BuLi solution dropwise with vigorous

stirring. The 1,2-dibromoethane will react with the active t-BuLi.[20][21]

After stirring for about 5 minutes, add water (approx. 20 mL) and the indicator.[20][21]

Titrate with the standardized HCl solution to determine the amount of non-alkyllithium base

(e.g., lithium alkoxides).[21] Record the volume of HCl used.

Calculation:

The concentration of active tert-butyllithium is calculated from the difference between the

volumes of HCl used in the two titrations.[20][21]

Molarity of t-BuLi = ([Volume HCl (Total Base)] - [Volume HCl (Non-Alkyllithium Base)]) *

Molarity of HCl / Volume of t-BuLi aliquot

Emergency Procedures
Immediate and appropriate response to spills or fires is critical.

Emergency Response Decision Tree
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t-BuLi Incident Occurs

Alert personnel in the immediate area.

Is it a spill or a fire?

Fire

Fire

Is the spill contained
 in the fume hood?

Spill

Is the fire small
 and manageable? Spill in Hood

Yes

Spill outside Hood

No

Cover with dry sand, Met-L-X,
 or calcium carbonate.

 Close sash.

Cover with dry sand, Met-L-X,
 or calcium carbonate.Small Fire

Yes

Large Fire

No

Use Class D fire extinguisher.
 DO NOT USE WATER OR CO₂.

Evacuate the area.
 Activate fire alarm.

 Call emergency services (911).

Assess the situation from a safe distance.

If unsafe

Click to download full resolution via product page

Caption: Decision tree for responding to tert-butyllithium incidents.
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6.1. Spills:

In a fume hood: Cover the spill with a non-combustible absorbent material like Met-L-X, dry

sand, or calcium carbonate.[15] Close the fume hood sash.[15] Do not use combustible

materials like paper towels.[15]

Outside a fume hood: Alert everyone in the area immediately. Cover the spill with dry sand or

another appropriate absorbent.[15] Evacuate if the spill is large or ignites.

6.2. Fires:

For small, manageable fires, use a Class D dry powder extinguisher.[1][5]

DO NOT use water, carbon dioxide (CO₂), or halogenated extinguishers.[15]

For larger fires, or if you are not trained to use an extinguisher, evacuate the area

immediately, activate the fire alarm, and call for emergency assistance.[15]

6.3. Personal Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing.[15] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes using an

eyewash station, occasionally lifting the upper and lower eyelids.[15] Seek immediate

medical attention.

Inhalation: Move the affected person to fresh air.[15] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[15] Rinse the mouth with water and seek immediate

medical attention.[15]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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